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Compound of Interest

Compound Name: D-Fructose-1-(S)-d

Cat. No.: B1161160 Get Quote

Part 1: Executive Safety Summary
D-Fructose-1-(S)-d is a stable isotope-labeled carbohydrate. Unlike radioisotopes (e.g.,

or

), it is non-radioactive and chemically stable.[1]

Primary Hazard: Low. Treated as a non-hazardous organic chemical.

Key Risk: Biological Oxygen Demand (BOD) loading in wastewater if disposed of in bulk.

Regulatory Status: Non-regulated under RCRA (40 CFR 261) unless contaminated with

hazardous solvents or biological agents.

Immediate Action Card (Spill/Exposure)

Scenario Immediate Action

Skin/Eye Contact
Rinse with water for 15 minutes.[2] No
specialized neutralization required.

Small Spill (<10g)
Sweep up dry. Wipe area with wet paper towels.

Dispose of as general lab trash.
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| Large Spill (>100g) | Scoop into a container. Label "Non-Hazardous Waste - High BOD."

Prevent entry into storm drains. |

Part 2: Chemical Profile & Risk Assessment
Understanding the physical properties is essential for selecting the correct disposal route.

Property Specification Operational Implication

Chemical Structure D-Fructose (C-1 deuterated)
Behaves identically to natural

fructose in waste streams.

Isotope Type
Stable Deuterium (

)

NO radiation shielding or

decay storage required.

Flammability Non-flammable solid
Can be co-packed with other

non-hazardous solids.

Water Solubility
High (

)

High potential for drain

disposal if permitted by local

POTW.

Reactivity Stable

Incompatible with strong

oxidizers (risk of exothermic

reaction).[3][4]

Part 3: Disposal Decision Logic
Do not default to "drain disposal" without verifying local permits. Use the following logic to

determine the compliant workflow.
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Figure 1: Decision matrix for selecting the appropriate disposal protocol based on physical

state and contamination.

Part 4: Detailed Operational Protocols
Protocol A: Solid Waste (Unused or Expired Inventory)
Context: You have a vial of pure solid D-Fructose-1-(S)-d that is expired or no longer needed.

Scientific Rationale: While technically non-hazardous, disposing of white chemical powders in

regular trash can cause alarm and "perceived risk" issues with custodial staff. Professional lab
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packing is the standard for E-E-A-T compliance.

Identification: Ensure the original label is legible. If not, label as "Non-Hazardous Chemical:

D-Fructose (Deuterated)."

Container: Keep in the original glass/plastic vial. Tightly cap.[5][6][7]

Segregation: Place the vial in your lab's "Non-Hazardous Organic Solids" waste drum.

Documentation: Log the mass on your waste inventory sheet.

Note: No RCRA codes are required (Non-regulated).

Protocol B: Aqueous Solutions (Metabolic Studies)
Context: Buffer solutions or leftover stock solutions containing the compound.

Scientific Rationale: Sugars have a high Biological Oxygen Demand (BOD). Dumping large

quantities (>1 kg) can starve aquatic bacteria of oxygen, violating wastewater permits. Small

lab-scale quantities (<100 g) are generally acceptable.

Volume Check:

< 1 Liter: Proceed to step 2.

> 1 Liter (High Concentration): Do not pour down the drain. Collect in a carboy labeled

"Non-Hazardous High BOD Waste" and arrange for vendor pickup.

Dilution: Turn on the cold water tap to a moderate flow.

Disposal: Slowly pour the solution directly into the drain.

Flushing: Let the water run for 2 minutes after pouring to prevent sugar crystallization in the

P-trap, which can attract pests.

Protocol C: Biologically Contaminated Waste
Context: Media from cell culture experiments using D-Fructose-1-(S)-d as a tracer.
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Scientific Rationale: The hazard here is the biological agent, not the fructose. The sugar acts

as a nutrient source, potentially accelerating bacterial growth in waste containers if not

sterilized immediately.

Collection: Collect liquid media in a biohazard-compatible flask.

Deactivation: Add bleach to a final concentration of 10% (v/v) OR autoclave at 121°C for 30

minutes.

Disposal:

Bleached: Pour down the drain with copious water.

Autoclaved: Pour down the drain (if liquid) or solidify and dispose of as treated medical

waste.

Part 5: Regulatory Compliance & Reference Data
RCRA Classification (USA)
Under the Resource Conservation and Recovery Act (40 CFR 261), D-Fructose-1-(S)-d is:

Not P-Listed: (Acute Hazardous Waste)

Not U-Listed: (Toxic Waste)

Characteristic Check:

Ignitability (D001): Negative.[3][6]

Corrosivity (D002): Negative (pH neutral).

Reactivity (D003): Negative.[6]

Toxicity (D004-D043): Negative.[6]

Compliance Statement: "This material is classified as Non-Regulated Waste. However, it must

be disposed of in accordance with state and local wastewater discharge limits regarding

organic loading (BOD)."
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Spill Response Workflow
In the event of a powder spill in a common area:

1. Assess Volume 
(<1kg vs >1kg)

2. Don PPE 
(Gloves, Goggles)

3. Contain 
(Prevent Drain Entry)

4. Clean 
(Sweep/Mop)

5. Disposal 
(Trash or Lab Pack)

Click to download full resolution via product page

Figure 2: Workflow for responding to a dry powder spill of D-Fructose-1-(S)-d.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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